![molecular formula C14H26N2O3 B1457024 Tert-butyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate CAS No. 1179338-65-8](/img/structure/B1457024.png)
Tert-butyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate
Overview
Description
Tert-butyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate is a chemical compound with the molecular formula C14H26N2O3 . It has a molecular weight of 270.37 . The compound is typically stored at 4°C and is in the form of an oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H26N2O3/c1-13(2,3)19-12(17)16-8-4-14(15-7-9-16)5-10-18-11-6-14/h15H,4-11H2,1-3H3 . This code provides a detailed description of the molecule’s structure, including the arrangement of atoms and bonds.Physical And Chemical Properties Analysis
This compound is an oil at room temperature . It has a molecular weight of 270.37 . The compound is typically stored at 4°C .Scientific Research Applications
Synthesis and Chemical Properties
Tert-butyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate is a compound of interest in synthetic organic chemistry, mainly for its utility in the synthesis of spirocyclic compounds and as an intermediate for further chemical transformations. The chemical structure of this compound allows for interesting reactions due to the presence of the spirocyclic ring system, which is a feature shared with many biologically active molecules.
One method for synthesizing 2,2-dialkyl-3-oxa-7,11-diazaspiro[5.6]dodecanes was developed using 4-bromo-4-formyltetrahydropyrans, highlighting the versatility of similar structures in chemical synthesis (Kuroyan, Sarkisyan, & Vartanyan, 1983). This process includes alkylation at the nitrogen atom and reduction of alkoxycarbonyl groups in the side chain, demonstrating the compound's potential for derivatization and use in complex organic synthesis.
Moreover, the compound has been utilized in the synthesis of tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, showcasing efficient and scalable synthetic routes for bifunctional spirocyclic compounds. These compounds are valuable for selective derivatization, providing access to chemical spaces complementary to piperidine ring systems (Meyers et al., 2009).
Potential in Drug Discovery and Chemical Biology
Spirocyclic compounds, such as this compound and its derivatives, are of interest in drug discovery and chemical biology due to their complex structure, which can mimic biologically active natural products. The unique three-dimensional shape of spirocyclic compounds can interact with biological targets in distinctive ways, potentially leading to novel therapeutics.
The synthesis and molecular structure analysis of similar spirocyclic compounds reveal their potential for creating constrained peptide mimetics and other bioactive molecules. For instance, spirolactams have been synthesized as conformationally restricted pseudopeptides, serving as surrogates for dipeptide units in peptide synthesis. This approach allows for the creation of gamma-turn/distorted type II beta-turn mimetics, which are valuable in the development of peptide-based drugs (Fernandez et al., 2002).
Safety and Hazards
The compound is labeled with the GHS05 and GHS07 pictograms, indicating that it can cause skin and eye irritation and may be harmful if swallowed . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray, wearing protective gloves/clothing/eye protection/face protection, and following proper procedures in case of ingestion or contact with skin .
properties
IUPAC Name |
tert-butyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O3/c1-13(2,3)19-12(17)16-9-5-14(6-10-16)4-7-15-8-11-18-14/h15H,4-11H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXVZQSGLRNWKHO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(CCNCCO2)CC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101165793 | |
Record name | 1,1-Dimethylethyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101165793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.37 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1179338-65-8 | |
Record name | 1,1-Dimethylethyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1179338-65-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,1-Dimethylethyl 7-oxa-3,10-diazaspiro[5.6]dodecane-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101165793 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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